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Compound of Interest

Compound Name: Bisdisulizole disodium

Cat. No.: B070571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Bisdisulizole disodium,

a broad-spectrum UV filter. The guide details its various synonyms used in scientific literature,

its physicochemical properties, and analytical methodologies for its quantification and stability

assessment.

Nomenclature and Synonyms
Bisdisulizole disodium is known by a variety of names in scientific and commercial contexts.

A clear understanding of these synonyms is crucial for literature review and regulatory

submissions.
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Category Synonym

International Nonproprietary Name (INN) Bisdisulizole disodium[1]

US Adopted Name (USAN) Bisdisulizole disodium[1]

INCI Name
Disodium Phenyl Dibenzimidazole

Tetrasulfonate[2][3]

IUPAC Name
Disodium 2,2′-(1,4-phenylene)bis(6-sulfo-1H-

1,3-benzimidazole-4-sulfonate)

CAS Number 180898-37-7[2]

EC Number 429-750-0[2]

Trade Name Neo Heliopan® AP[1][2]

Chemical Synonyms

1H-Benzimidazole-4,6-disulfonic acid, 2,2'-(1,4-

phenylene)bis-, disodium salt; Disodium

phenyldibenzimidazoletetrasulfonate;

Bisimidazylate

Below is a diagram illustrating the relationship between the core compound and its various

identifiers.
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Bisdisulizole disodium

Bisdisulizole disodium
Official Names

Disodium Phenyl Dibenzimidazole
TetrasulfonateCosmetic Ingredient Name

Disodium 2,2′-(1,4-phenylene)bis
(6-sulfo-1H-1,3-benzimidazole-4-sulfonate)

Systematic Chemical Name

180898-37-7

Registry Number

Neo Heliopan® AP

Commercial Name
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Figure 1. Synonym Relationship Diagram

Physicochemical Properties
Bisdisulizole disodium is a water-soluble organic compound valued for its photostability and

broad-spectrum UV absorption.[4][5] Key physicochemical properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₂₀H₁₂N₄Na₂O₁₂S₄ [3]

Molecular Weight 674.55 g/mol

Appearance Yellow to dark yellow powder [2]

Solubility Water-soluble (2 g/L at 20°C) [6]

UV Absorption Range 280 - 370 nm [2]

Peak Absorbance (λmax) ~335 nm [5]

Specific Extinction (E1% 1cm) ≥ 770 at 340 nm [2]

Photostability Excellent [2]

Analytical Methodologies
Accurate and precise analytical methods are essential for the quantification of Bisdisulizole
disodium in raw materials and finished formulations, as well as for stability testing. High-

Performance Liquid Chromatography (HPLC) is the most common technique employed for this

purpose.

High-Performance Liquid Chromatography (HPLC)
A representative HPLC method for the analysis of Bisdisulizole disodium is detailed below.

This method is based on common practices for the analysis of UV filters in cosmetic products.
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Parameter Specification

Column C18, 5 µm particle size, 4.6 x 250 mm

Mobile Phase A
Aqueous buffer (e.g., 0.1% Phosphoric Acid in

Water)

Mobile Phase B Acetonitrile or Methanol

Gradient

A time-programmed gradient from a higher

polarity (more Mobile Phase A) to a lower

polarity (more Mobile Phase B) is typically used

to ensure the elution of all components.

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at ~335 nm

Injection Volume 10 µL

The following diagram outlines a typical workflow for the HPLC analysis of Bisdisulizole
disodium.
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Sample Preparation

HPLC Analysis

Data Processing

Accurately weigh sample

Dissolve in a suitable solvent
(e.g., mobile phase)

Filter through a 0.45 µm syringe filter

Inject sample into HPLC system

Separation on C18 column
with gradient elution

UV detection at ~335 nm

Obtain chromatogram

Integrate peak area

Quantify using a standard curve
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Figure 2. HPLC Analysis Workflow
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Stability-Indicating Method and Forced Degradation
Studies
To ensure the stability of Bisdisulizole disodium in a formulation, forced degradation studies

are performed to develop a stability-indicating analytical method. These studies involve

subjecting the active ingredient to various stress conditions to identify potential degradation

products and to demonstrate that the analytical method can effectively separate these

degradants from the intact drug.

Experimental Protocol for Forced Degradation:

A generic protocol for forced degradation studies, in accordance with ICH guidelines, is

provided below. The extent of degradation should ideally be between 5-20%.[4]

Stress Condition Protocol

Acid Hydrolysis 0.1 M HCl at 60°C for 24 hours

Base Hydrolysis 0.1 M NaOH at 60°C for 24 hours

Oxidative Degradation 3% H₂O₂ at room temperature for 24 hours

Thermal Degradation 105°C for 48 hours (solid state)

Photodegradation
Expose to UV light (200 Wh/m²) and visible light

(1.2 million lux hours)

The following diagram illustrates the logical flow of a forced degradation study.
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Stress Conditions

Bisdisulizole disodium

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolysis

Analyze stressed samples
using HPLC

Evaluate peak purity and
identify degradation products
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Figure 3. Forced Degradation Study Workflow

Conclusion
This technical guide provides essential information on Bisdisulizole disodium for

professionals in the fields of research, drug development, and cosmetic science. A thorough

understanding of its synonyms, physicochemical characteristics, and analytical methodologies

is fundamental for its effective and safe application. The provided experimental protocols and

workflows serve as a valuable resource for laboratory practice.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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